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Compound of Interest

Compound Name: AKP-11

Cat. No.: B560679 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for AKP-11 was not located in the available

search results. The following guidance is based on general laboratory safety principles for

handling potent, biologically active research compounds and should be supplemented by a

thorough risk assessment conducted by qualified personnel within your institution. The

information provided here is intended to support, not replace, institutional safety protocols.

Hazard Assessment and General Precautions
AKP-11 is identified as a potent agonist of the sphingosine-1-phosphate receptor 1 (S1P1) and

is intended for research use only, not for human or veterinary applications[1]. As a bioactive

small molecule, it should be handled with care to avoid potential pharmacological effects from

accidental exposure. All personnel handling AKP-11 must be properly trained in the procedures

outlined below and be aware of the potential hazards.

Quantitative Data Summary
Property Value Source

Chemical Formula C₂₂H₂₂ClN₃O₅ [1]

Molecular Weight 443.9 g/mol [1]

Solubility
DMF: 5 mg/ml, DMSO: 20

mg/ml
[1]

CAS Number 1220973-37-4 [1]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to minimize exposure to AKP-11. The following

table outlines the recommended PPE for various handling scenarios. A risk assessment should

be performed to determine the appropriate level of protection for specific procedures.

Task Recommended PPE

Receiving and Unpacking - Nitrile gloves- Safety glasses

Weighing and Aliquoting (Solid)

- Nitrile gloves (double-gloving recommended)-

Lab coat- Safety glasses with side shields or

chemical splash goggles- N95 respirator or

higher (if not handled in a chemical fume hood)

Weighing and Aliquoting (in solution)
- Nitrile gloves- Lab coat- Safety glasses with

side shields or chemical splash goggles

General Laboratory Use - Nitrile gloves- Lab coat- Safety glasses

Spill Cleanup

- Nitrile gloves (double-gloving recommended)-

Chemical-resistant coveralls or apron- Chemical

splash goggles- Appropriate respiratory

protection (based on spill size and volatility)

Experimental Protocols: Safe Handling Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (nitrile gloves and safety glasses) when unpacking.

Store AKP-11 in a tightly sealed, clearly labeled container in a designated, secure, and well-

ventilated area, away from incompatible materials. Follow the supplier's recommendations

for storage temperature.

2. Weighing and Preparing Solutions:
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Solid Form: Whenever possible, handle solid AKP-11 in a chemical fume hood or a

ventilated balance enclosure to minimize the risk of inhalation. Use dedicated spatulas and

weighing papers.

Solution Form: Prepare solutions in a chemical fume hood. Use a calibrated positive

displacement pipette or a gastight syringe for transferring solutions to minimize aerosol

generation.

After handling, thoroughly clean all equipment and the work area.

3. Administration to Animals (if applicable):

Personnel should wear appropriate PPE, including a lab coat, nitrile gloves, and safety

glasses.

Use appropriate animal handling techniques to minimize the risk of accidental exposure.

Dispose of all contaminated bedding and waste in accordance with institutional guidelines for

hazardous chemical waste.

Disposal Plan
All waste contaminated with AKP-11, including empty containers, used PPE, and cleaning

materials, must be disposed of as hazardous chemical waste.

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container. Do not pour down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Mandatory Visualization
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Start: Handling AKP-11
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Caption: PPE selection workflow for handling AKP-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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